Cas no 204569-87-9 (Pyridine, 3-chloro-2-ethenyl- (9CI))

• Product Name: Pyridine, 3-chloro-2-ethenyl- (9CI)
• CAS No: 204569-87-9
• MF: C₇H₆ClN
• MW: 139.582240581512
• CID: 870053
• PubChem ID: 45079725
• Update Time: 2025-06-15

Pyridine, 3-chloro-2-ethenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-2-ethenyl- (9CI)

• Inchi： 1S/C7H6ClN/c1-2-7-6(8)4-3-5-9-7/h2-5H,1H2
• InChI Key： GOQOZEMYBLEYEB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C=C

Computed Properties

• Exact Mass: 139.0188769g/mol
• Monoisotopic Mass: 139.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 3-chloro-2-ethenyl- (9CI)

Recent Advances in the Study of Pyridine, 3-chloro-2-ethenyl- (9CI) and Its Applications in Chemical Biology and Medicine

The compound Pyridine, 3-chloro-2-ethenyl- (9CI), with the CAS number 204569-87-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyridine core substituted with a chloro and ethenyl group, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of research involving Pyridine, 3-chloro-2-ethenyl- (9CI) is its role as a building block in the synthesis of more complex molecules. Recent publications have highlighted its utility in the construction of pharmacophores for novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, showing enhanced selectivity and potency against specific cancer cell lines. The compound's unique electronic and steric properties make it an attractive scaffold for designing targeted therapies.

In addition to its applications in drug discovery, Pyridine, 3-chloro-2-ethenyl- (9CI) has also been investigated for its potential in agrochemicals. A recent report in the journal Pest Management Science detailed its use as an intermediate in the synthesis of new-generation pesticides. The study found that derivatives of this compound exhibited strong insecticidal activity against a range of agricultural pests, with minimal toxicity to non-target organisms. This finding underscores its potential as a sustainable alternative to conventional pesticides.

Another notable advancement is the exploration of Pyridine, 3-chloro-2-ethenyl- (9CI) in material science. Researchers have utilized its reactive ethenyl group to develop novel polymers with tunable properties. A study in ACS Applied Materials & Interfaces reported the synthesis of a conductive polymer incorporating this compound, which demonstrated excellent thermal stability and electrical conductivity. Such materials hold promise for applications in flexible electronics and energy storage devices.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Pyridine, 3-chloro-2-ethenyl- (9CI). Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A paper in Green Chemistry outlined a catalytic method that significantly reduces the use of hazardous reagents, aligning with the principles of green chemistry. These advancements are critical for the compound's broader adoption in industrial and pharmaceutical settings.

In conclusion, Pyridine, 3-chloro-2-ethenyl- (9CI) (CAS: 204569-87-9) represents a versatile and valuable compound in chemical biology and medicine. Its applications span drug discovery, agrochemicals, and material science, driven by its unique structural features. Ongoing research aims to address synthesis challenges and expand its utility, positioning it as a key player in future innovations. For researchers in the field, staying abreast of these developments is essential for leveraging its full potential in their work.